Cas no 66072-38-6 (triphenylolmethane triglycidyl ether)

• Product Name: triphenylolmethane triglycidyl ether
• CAS No: 66072-38-6
• Molecular Formula: C₂₈H₂₈O₆
• Molecular Weight: 460.518328666687
• CID: 963198
• PubChem ID: 24865855

triphenylolmethane triglycidyl ether Properties

Names and Identifiers

• triphenylolmethane triglycidyl ether
• EPOXYNOVOLACRESIN(TRISPHENOLIC)
• Oxirane, 2,2,2-methylidynetris(phenyleneoxymethylene)tris-
• Tris(4-hydroxyphenyl)methane triglycidyl ether
• Tris(4-hydroxyphenyl)methane triglycidyl ether,Triphenylolmethane triglycidyl ether
• 2,2’,2’’-[methylidynetris(phenyleneoxymethylene)]tris-oxiran
• 2,2’,2’’-[methylidynetris(phenyleneoxymethylene)]tris-Oxirane
• (METHYLIDYNETRIS(PHENYLENEOXYMETHYLENE))TRIS-OXIRANE

• MDL： MFCD00192547
• InChIKey： IGZBSJAMZHNHKE-UHFFFAOYSA-N
• Inchi： 1S/C28H28O6/c1-7-22(29-13-25-16-32-25)8-2-19(1)28(20-3-9-23(10-4-20)30-14-26-17-33-26)21-5-11-24(12-6-21)31-15-27-18-34-27/h1-12,25-28H,13-18H2
• SMILES： C(C1=CC=C(OCC2OC2)C=C1)(C1C=CC(OCC2OC2)=CC=1)C1=CC=C(OCC2OC2)C=C1

Computed Properties

• Exact Mass: 460.18900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 460.188589
• Heavy Atom Count: 34
• Complexity: 559
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 65.3

Experimental Properties

• LogP: 4.19960
• PSA: 65.28000
• Refractive Index: 1.608
• Boiling Point: 632.2°C at 760 mmHg
• Melting Point: 48-50 °C (lit.)
• Flash Point: 254°C
• Color/Form: solid
• Solubility: Not available
• Density: 1.259

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds